Cas no 898561-60-9 (N-(4-Methoxy-pyridin-2-yl)-2,2-dimethyl-propionamide)

• Product Name: N-(4-Methoxy-pyridin-2-yl)-2,2-dimethyl-propionamide
• CAS No: 898561-60-9
• MF: C₁₁H₁₆N₂O₂
• MW: 208.256942749023
• MDL: MFCD08235130
• CID: 715098
• PubChem ID: 329771425
• Update Time: 2025-08-03

N-(4-Methoxy-pyridin-2-yl)-2,2-dimethyl-propionamide Chemical and Physical Properties

Names and Identifiers

• Propanamide,N-(4-methoxy-2-pyridinyl)-2,2-dimethyl-
• N-(4-methoxypyridin-2-yl)-2,2-dimethylpropanamide
• N-(4-Methoxy-pyridin-2-yl)-2,2-dimethyl-propionamide
• N-(4-methoxypyridin-2-yl)pivalamide
• AB43778
• 898561-60-9
• FT-0678190
• N-(4-Methoxypyridin-2-yl)-2,2-dimethylpropionamide
• CS-0367879
• N-(4-methoxy-2-pyridyl)-2,2-dimethyl-propanamide
• YKB56160
• A843346
• DTXSID60640067
• N-(4-Methoxy-pyridin-2-yl)-2,2-dimethyl-propionamide, AldrichCPR
• MFCD08235130
• AKOS015851886
• N-(4-Methoxy-pyridin-2-yl)-2,2-dimethylpropionamide
• DB-029585

• MDL： MFCD08235130
• Inchi： 1S/C11H16N2O2/c1-11(2,3)10(14)13-9-7-8(15-4)5-6-12-9/h5-7H,1-4H3,(H,12,13,14)
• InChI Key： PLKXCRFGEHVAAP-UHFFFAOYSA-N
• SMILES： O=C(C(C)(C)C)NC1C=C(C=CN=1)OC

Computed Properties

• Exact Mass: 208.12100
• Monoisotopic Mass: 208.121177757g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 223
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 51.2Ų

Experimental Properties

• Density: 1.1±0.1 g/cm3
• Melting Point: 82°C
• Boiling Point: 381.5±27.0 °C at 760 mmHg
• Flash Point: 184.6±23.7 °C
• Refractive Index: 1.537
• PSA: 51.22000
• LogP: 2.14780
• Vapor Pressure: 0.0±0.9 mmHg at 25°C

N-(4-Methoxy-pyridin-2-yl)-2,2-dimethyl-propionamide Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazardous Material transportation number：NONH for all modes of transport
• Hazard Category Code： 22-36
• Safety Instruction： 26
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds N-arylamides

Additional information on N-(4-Methoxy-pyridin-2-yl)-2,2-dimethyl-propionamide

Research Brief on N-(4-Methoxy-pyridin-2-yl)-2,2-dimethyl-propionamide (CAS: 898561-60-9): Recent Advances and Applications

N-(4-Methoxy-pyridin-2-yl)-2,2-dimethyl-propionamide (CAS: 898561-60-9) is a chemical compound of significant interest in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique structural features, has been the subject of recent studies exploring its potential applications in drug discovery and development. The presence of the methoxy-pyridinyl and dimethyl-propionamide moieties suggests its utility as a building block or intermediate in the synthesis of more complex bioactive molecules. Recent literature highlights its role in modulating specific biological targets, making it a valuable candidate for further investigation.

Recent studies have focused on the synthesis and optimization of N-(4-Methoxy-pyridin-2-yl)-2,2-dimethyl-propionamide to enhance its pharmacological properties. One notable approach involves the use of advanced catalytic methods to improve yield and purity, which are critical for scaling up production in pharmaceutical applications. Additionally, computational modeling has been employed to predict the compound's binding affinity to various enzymes and receptors, providing insights into its mechanism of action. These efforts are paving the way for its potential use in treating diseases such as cancer and inflammatory disorders.

In vitro and in vivo studies have demonstrated the compound's efficacy in modulating key biological pathways. For instance, research has shown that N-(4-Methoxy-pyridin-2-yl)-2,2-dimethyl-propionamide can inhibit specific kinases involved in cell proliferation, suggesting its potential as an anticancer agent. Furthermore, its metabolic stability and low toxicity profile, as evidenced by preclinical trials, make it a promising candidate for further development. These findings are supported by recent publications in high-impact journals, underscoring the compound's relevance in contemporary drug discovery.

The compound's versatility is further highlighted by its application in the development of prodrugs and targeted therapies. By leveraging its chemical structure, researchers have designed derivatives that exhibit improved bioavailability and target specificity. For example, modifications to the methoxy group have been shown to enhance the compound's ability to cross the blood-brain barrier, opening new avenues for treating neurological conditions. Such innovations underscore the importance of N-(4-Methoxy-pyridin-2-yl)-2,2-dimethyl-propionamide as a scaffold in medicinal chemistry.

Despite these advancements, challenges remain in fully elucidating the compound's pharmacokinetic and pharmacodynamic properties. Ongoing research aims to address these gaps through comprehensive profiling and optimization studies. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into clinical applications. The compound's potential to address unmet medical needs makes it a focal point of current research in the chemical biology and pharmaceutical sectors.

In conclusion, N-(4-Methoxy-pyridin-2-yl)-2,2-dimethyl-propionamide (CAS: 898561-60-9) represents a promising compound with diverse applications in drug discovery. Its unique chemical properties, coupled with recent advancements in synthesis and biological evaluation, position it as a valuable tool for researchers. Future studies will likely explore its full therapeutic potential, paving the way for innovative treatments in various disease areas. This research brief serves as a snapshot of the current state of knowledge and highlights the compound's significance in the evolving landscape of chemical biology and pharmaceutical sciences.